Cas no 240401-27-8 (tert-Butyl 2-oxa-7-azaspiro[3.5]nonane-7-carboxylate)

• Product Name: tert-Butyl 2-oxa-7-azaspiro[3.5]nonane-7-carboxylate
• CAS No: 240401-27-8
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD11035887
• CID: 252940
• PubChem ID: 21955210
• Update Time: 2025-07-15

tert-Butyl 2-oxa-7-azaspiro[3.5]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-oxa-7-azaspiro[3.5]nonane-7-carboxylate
• 7-Boc-2-oxa-7-azaspiro[3.5]nonane
• 2-Oxa-7-azaspiro[3.5]nonane-7-carboxylic acid tert-butyl ester
• 2-Oxa-7-azaspiro[3.5]nonane-7-carboxylic acid, 1,1-dimethylethyl ester
• 1,1-dimethylethyl 2-oxa-7-azaspiro[3,5]nonane-7-carboxylate
• SCHEMBL1555865
• DS-6920
• AKOS007930834
• DTXSID20620724
• AU-004/43508026
• tert-Butyl2-oxa-7-azaspiro[3.5]nonane-7-carboxylate
• 7-Boc-2-oxa-7-azaspiro[3.5]nonane, 97%
• PB10828
• 240401-27-8
• AM803571
• A878044
• YVHPBSHIEPPQDC-UHFFFAOYSA-N
• 1,1-Dimethylethyl 2-Oxa-7-azaspiro[3.5]nonane-7-carboxylate
• MFCD11035887
• W-206867
• FT-0684522
• CS-B0025
• SY097091
• 2-Oxa-7-azaspiro[3.5]nonane-7-carboxylic acid,1,1-dimethylethyl ester
• BBL101784
• STL555581
• DB-003153

• MDL： MFCD11035887
• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(14)13-6-4-12(5-7-13)8-15-9-12/h4-9H2,1-3H3
• InChI Key： YVHPBSHIEPPQDC-UHFFFAOYSA-N
• SMILES： O1CC2(C1)CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 227.15200
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.10
• Boiling Point: 315.83°C at 760 mmHg
• Flash Point: 144.809°C
• Refractive Index: 1.503
• PSA: 38.77000
• LogP: 1.97180

tert-Butyl 2-oxa-7-azaspiro[3.5]nonane-7-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 2-oxa-7-azaspiro[3.5]nonane-7-carboxylate

tert-Butyl 2-oxa-7-azaspiro[3.5]nonane-7-carboxylate (CAS No. 240401-27-8): A Comprehensive Overview

tert-Butyl 2-oxa-7-azaspiro[3.5]nonane-7-carboxylate (CAS No. 240401-27-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure, has shown promise in various applications, including as a building block for the synthesis of bioactive molecules and as an intermediate in the development of novel therapeutic agents.

The chemical structure of tert-Butyl 2-oxa-7-azaspiro[3.5]nonane-7-carboxylate features a seven-membered azaspiro ring fused to a five-membered oxacycle, with a tert-butyl ester group attached to the carboxylic acid moiety. This structural complexity provides a rich platform for functionalization and derivatization, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of tert-Butyl 2-oxa-7-azaspiro[3.5]nonane-7-carboxylate in the synthesis of compounds with diverse biological activities. For instance, researchers at the University of California, San Francisco, have utilized this compound as a key intermediate in the synthesis of novel antiviral agents targeting RNA viruses. The spirocyclic structure has been shown to enhance the stability and bioavailability of these compounds, thereby improving their therapeutic efficacy.

In another study published in the Journal of Medicinal Chemistry, scientists at the National Institutes of Health (NIH) explored the use of tert-Butyl 2-oxa-7-azaspiro[3.5]nonane-7-carboxylate in the development of small molecule inhibitors for protein-protein interactions (PPIs). The unique conformational flexibility and binding properties of this compound have enabled the design of highly selective inhibitors with potential applications in cancer therapy and neurodegenerative diseases.

The synthetic accessibility of tert-Butyl 2-oxa-7-azaspiro[3.5]nonane-7-carboxylate has also been a subject of extensive research. A recent publication in Organic Letters described an efficient and scalable synthetic route to this compound using palladium-catalyzed cross-coupling reactions. This method not only improves the yield and purity but also reduces the environmental impact by minimizing waste generation.

In addition to its synthetic utility, tert-Butyl 2-oxa-7-azaspiro[3.5]nonane-7-carboxylate has been investigated for its pharmacological properties. Preclinical studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects, making them promising candidates for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

The safety profile of tert-Butyl 2-oxa-7-azaspiro[3.5]nonane-7-carboxylate is another critical aspect that has been evaluated in several studies. Toxicological assessments have shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These findings underscore its potential for further clinical development.

The versatility and potential applications of tert-Butyl 2-oxa-7-azaspiro[3.5]nonane-7-carboxylate have also attracted interest from pharmaceutical companies and biotech startups. Several ongoing clinical trials are evaluating the efficacy and safety of compounds derived from this scaffold in various therapeutic areas, including oncology, virology, and neurology.

In conclusion, tert-butyl 2-oxya-spiro[3.5]nonane carboxylic acid ester (CAS No. 240401–27–8), or more formally known as tert-butyl 2-oxya-spiro[3.5]nonane carboxylic acid ester, represents a valuable tool in modern medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for the development of novel therapeutic agents with broad applications across multiple disease areas.